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Compound of Interest

Compound Name: 2-Methylcyclohexanone

Cat. No.: B044802 Get Quote

Welcome to the technical support center for 2-methylcyclohexanone. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the stability and degradation pathways of 2-methylcyclohexanone. Below you will find

troubleshooting guides and frequently asked questions (FAQs) to assist with your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary degradation pathways for 2-methylcyclohexanone?

A1: 2-Methylcyclohexanone primarily degrades through three main pathways: photolysis

(degradation by light), thermal degradation (degradation by heat), and oxidation. The specific

products formed depend on the conditions of the degradation process.

Q2: How stable is 2-methylcyclohexanone under standard laboratory conditions?

A2: 2-Methylcyclohexanone is relatively stable under normal storage conditions, which

typically involve keeping it in a tightly sealed container in a cool, dry, and well-ventilated area,

away from light and incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[1] When heated to decomposition, it emits acrid smoke and fumes.[2]

Q3: What are the expected products of photolytic degradation?

A3: The photolysis of 2-methylcyclohexanone, particularly upon exposure to UV light, can

lead to Norrish Type I cleavage, resulting in the formation of a diradical intermediate. This
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intermediate can then undergo further reactions to form various products, including unsaturated

aldehydes and other rearranged species.

Q4: What are the major products of oxidative degradation?

A4: Oxidation of 2-methylcyclohexanone, for instance with peracids like meta-

chloroperoxybenzoic acid (mCPBA), typically proceeds via a Baeyer-Villiger oxidation. This

reaction inserts an oxygen atom adjacent to the carbonyl group, leading to the formation of a

lactone (a cyclic ester).

Q5: What happens to 2-methylcyclohexanone at elevated temperatures?

A5: At high temperatures, 2-methylcyclohexanone can undergo thermal decomposition. The

primary initiation step is often the cleavage of a C-C bond in the ring, leading to the formation

of radical intermediates that can then participate in a variety of subsequent reactions to yield

smaller, more volatile compounds.

Stability Data
The following tables summarize available quantitative data on the stability and degradation of

2-methylcyclohexanone. Please note that comprehensive kinetic data under a wide range of

conditions is not extensively available in the public domain.

Table 1: Thermal Stability Data

Parameter Value Conditions Reference

Boiling Point 162-163 °C Atmospheric Pressure [3]

Flash Point 48 °C Closed Cup [3]

Decomposition
Emits acrid smoke

and fumes

Upon heating to

decomposition
[2]

Table 2: Photolytic Degradation Data
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Parameter Value Conditions Reference

Photodegradation

Products

Unsaturated

aldehydes,

decarbonylated

material

3130 Å UV light [4]

Quantum Yield
Data not readily

available

Table 3: Hydrolytic Stability Data

pH Range Stability Observations Reference

Acidic
Data not readily

available

Neutral Generally stable Insoluble in water [5]

Basic
Data not readily

available

Degradation Pathway Diagrams
The following diagrams illustrate the major degradation pathways of 2-methylcyclohexanone.

2-Methylcyclohexanone Excited Statehν (UV light) Diradical IntermediateNorrish Type I Cleavage

Unsaturated AldehydesRearrangement

Other ProductsFurther Reactions

Click to download full resolution via product page

Caption: Photolytic degradation pathway of 2-methylcyclohexanone.
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2-Methylcyclohexanone LactoneBaeyer-Villiger Oxidation (e.g., mCPBA)

2-Methylcyclohexanone Radical IntermediatesHigh Temperature Smaller Volatile CompoundsFragmentation & Rearrangement

Sample Preparation

Stress Conditions

Analysis

Prepare solutions of 2-methylcyclohexanone in appropriate solvents.

Photolytic (UV/Vis light) Thermal (Elevated temperature) Oxidative (e.g., H2O2) Hydrolytic (Acidic, Basic, Neutral)

Withdraw samples at specified time points.

Analyze by stability-indicating method (e.g., GC, HPLC).

Identify and quantify degradation products (e.g., GC-MS, LC-MS).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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